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Compound of Interest

Compound Name: N-Propionyl-d5-glycine

Cat. No.: B15142313

Technical Guide: N-Propionyl-d5-glycine for
Research Applications

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data, handling information,
and technical applications of N-Propionyl-d5-glycine. This stable isotope-labeled compound is
a critical tool for researchers in metabolomics and clinical diagnostics, particularly in the study
of inborn errors of metabolism.

Safety Data Sheet (SDS) and Handling Information

Proper handling and storage of N-Propionyl-d5-glycine are essential for laboratory safety and
to maintain the integrity of the product. The following information is a summary of key safety
data.

Hazard Identification

N-Propionyl-d5-glycine is typically not classified as hazardous. However, as with any
chemical, it should be handled with care. Some suppliers of similar compounds, like Glycine-
d5, indicate potential for skin and eye irritation.

GHS Hazard Statements (for related compounds):
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e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
e P264: Wash hands thoroughly after handling.

o P280: Wear protective gloves/protective clothing/eye protection/face protection.

First Aid Measures

 Inhalation: Move the person to fresh air.
o Skin Contact: Wash off with soap and plenty of water.
o Eye Contact: Rinse thoroughly with plenty of water.

 Ingestion: Rinse mouth with water.

Handling and Storage

« Handling: Avoid direct contact with the substance. Use in a well-ventilated area.

o Storage: Store in a tightly closed container in a cool, dry place. Recommended storage
temperatures are typically refrigerated (2°C to 8°C).

Physical and Chemical Properties

The physical and chemical properties of N-Propionyl-d5-glycine are summarized in the table
below.
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Property Value
Molecular Formula CsDsHaNOs3
Molecular Weight 136.16 g/mol [1]
IUPAC Name (22333

pentadeuteriopropanoylamino)acetic acid[1]

N-(1-Oxopropyl-d5)glycine, Propionyl-d5
Synonyms

Glycine
Appearance Solid
Purity Typically 298%

Metabolic Pathway and Biological Relevance

N-Propionyl-d5-glycine serves as an internal standard for the quantification of its non-
deuterated analog, N-Propionyl-glycine. N-Propionyl-glycine is a clinically significant metabolite
that is elevated in the metabolic disorder known as propionic acidemia.

Propionic acidemia is an inborn error of metabolism caused by a deficiency of the enzyme
propionyl-CoA carboxylase. This enzyme is crucial for the breakdown of several amino acids
(isoleucine, valine, threonine, and methionine) and odd-chain fatty acids. A deficiency leads to
the accumulation of propionyl-CoA. The body attempts to detoxify this excess propionyl-CoA by
converting it to N-Propionyl-glycine via the action of glycine N-acyltransferase. This metabolite
is then excreted in the urine. Therefore, urinary levels of N-Propionyl-glycine are a key
diagnostic marker for propionic acidemia.
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Caption: Metabolic pathway illustrating the formation of N-Propionyl-glycine in propionic
acidemia.

Experimental Protocols

N-Propionyl-d5-glycine is primarily used as an internal standard in stable isotope dilution
analysis for the accurate quantification of N-Propionyl-glycine in biological samples, typically
urine, by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Quantification of Urinary N-Propionyl-glycine using LC-
MS/MS

This protocol provides a general framework for the analysis of acylglycines. Specific
parameters may need to be optimized for individual instruments and laboratory conditions.

Materials:
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e Urine samples
e N-Propionyl-d5-glycine (internal standard)
e Methanol
e Formic acid
o Water (LC-MS grade)
o Solid-phase extraction (SPE) cartridges (optional, for sample cleanup)
e LC-MS/MS system
Procedure:
e Sample Preparation:
1. Thaw frozen urine samples at room temperature.
2. Centrifuge the samples to pellet any particulate matter.

3. In a clean microcentrifuge tube, combine a specific volume of the urine supernatant (e.g.,
100 pL) with the internal standard solution (N-Propionyl-d5-glycine in a suitable solvent
like methanol) to a known final concentration.

4. Add a protein precipitation solvent, such as methanol, vortex, and centrifuge to pellet
proteins.

5. Transfer the supernatant to a new tube for analysis. For cleaner samples, an optional
solid-phase extraction step can be performed.

e LC-MS/MS Analysis:

1. Chromatographic Separation: Use a C18 reversed-phase column. The mobile phases
typically consist of water with 0.1% formic acid (Mobile Phase A) and methanol or
acetonitrile with 0.1% formic acid (Mobile Phase B). A gradient elution is used to separate
the analytes.
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2. Mass Spectrometry Detection: Operate the mass spectrometer in positive electrospray
ionization (ESI) mode. Use Multiple Reaction Monitoring (MRM) to detect the specific
precursor-to-product ion transitions for both N-Propionyl-glycine and N-Propionyl-d5-

glycine.
Typical MRM Transitions:
» N-Propionyl-glycine: To be determined empirically based on the instrument.

* N-Propionyl-d5-glycine: To be determined empirically based on the instrument (will have a
+5 Da shift from the non-deuterated form).

e Quantification:

1. Generate a calibration curve using known concentrations of N-Propionyl-glycine with a
fixed concentration of the N-Propionyl-d5-glycine internal standard.

2. Calculate the ratio of the peak area of the analyte to the peak area of the internal
standard.

3. Determine the concentration of N-Propionyl-glycine in the unknown samples by
interpolating from the calibration curve.
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Caption: General workflow for the quantification of urinary N-Propionyl-glycine using LC-
MS/MS.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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